Cas no 39059-94-4 (3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one)

3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one is a chalcone derivative characterized by its α,β-unsaturated ketone structure. This compound exhibits notable chemical reactivity due to the conjugated double bond system, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its ethoxy and methyl substituents enhance solubility and stability, facilitating applications in heterocyclic compound formation and medicinal chemistry studies. The chalcone scaffold is known for its potential biological activities, including anti-inflammatory and antimicrobial properties, which may be explored further in drug development. The compound’s well-defined structure and purity make it suitable for precise synthetic applications and mechanistic studies.
3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one structure
39059-94-4 structure
Product Name:3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one
CAS No:39059-94-4
MF:C18H18O2
MW:266.334325313568
CID:4713772
PubChem ID:6262433
Update Time:2025-11-02

3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one
    • 3-(2-ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one
    • 3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one
    • Inchi: 1S/C18H18O2/c1-3-20-18-7-5-4-6-16(18)12-13-17(19)15-10-8-14(2)9-11-15/h4-13H,3H2,1-2H3
    • InChI Key: SOAAPUAQAQAWLI-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC=CC=1C=CC(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 266.130679813g/mol
  • Monoisotopic Mass: 266.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 4.4

3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one Pricemore >>

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Additional information on 3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one

Comprehensive Guide to 3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one (CAS No. 39059-94-4)

3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one, with the CAS number 39059-94-4, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This chalcone derivative is characterized by its unique molecular structure, which includes an ethoxyphenyl group and a methylphenyl group linked by a propenone bridge. Researchers and industries are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials.

The chemical properties of 3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one make it a versatile intermediate in organic synthesis. Its conjugated double bond system and aromatic rings contribute to its stability and reactivity, enabling it to participate in various chemical reactions. This compound is often utilized in the synthesis of more complex molecules, particularly those with biological activity. Its solubility in organic solvents and moderate melting point further enhance its utility in laboratory and industrial settings.

One of the most exciting aspects of 3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one is its potential role in drug discovery. Recent studies have explored its anti-inflammatory and antioxidant properties, which are highly relevant in the development of new therapeutic agents. With the growing demand for novel treatments for chronic diseases, this compound has become a focal point for researchers aiming to design next-generation pharmaceuticals. Its structural features allow for easy modification, making it a valuable scaffold for medicinal chemistry.

In addition to its pharmaceutical applications, 3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one has shown promise in the field of advanced materials. Its ability to form stable crystalline structures and interact with other organic molecules makes it a candidate for use in organic electronics and photovoltaic devices. As the world shifts toward sustainable energy solutions, compounds like this are being investigated for their potential to improve the efficiency of solar cells and other renewable energy technologies.

The market for 3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one is expanding, driven by its diverse applications and the increasing demand for high-performance chemicals. Suppliers and manufacturers are focusing on optimizing production processes to meet the needs of research institutions and industries. Quality control and purity standards are critical factors, as they directly impact the compound's performance in various applications. Companies specializing in fine chemicals are investing in advanced analytical techniques to ensure the consistency and reliability of this product.

For researchers and professionals working with 3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one, understanding its spectroscopic properties is essential. Techniques such as NMR, IR spectroscopy, and mass spectrometry are commonly used to characterize this compound and verify its purity. These analytical methods provide valuable insights into its molecular structure and behavior, enabling scientists to tailor its properties for specific applications. Detailed spectral data is often included in product specifications to assist users in their work.

Environmental and safety considerations are also important when handling 3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one. While it is not classified as a hazardous material, proper storage and handling procedures should be followed to ensure safety in the laboratory or production environment. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas. Regulatory compliance is another key aspect, as manufacturers must adhere to local and international guidelines to ensure the safe use and disposal of this chemical.

The future of 3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one looks promising, with ongoing research uncovering new potential applications. Innovations in synthetic chemistry and material science are expected to further enhance its utility, making it a valuable asset in various industries. As the scientific community continues to explore its properties, this compound is likely to play an increasingly important role in addressing some of the world's most pressing challenges, from healthcare to sustainable energy.

In summary, 3-(2-Ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one (CAS No. 39059-94-4) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it a valuable tool for researchers and industries alike. By staying informed about the latest developments and applications, professionals can leverage this compound to drive innovation and achieve their scientific and industrial goals.

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